Cas no 66907-72-0 (1H-Tetrazol-5-amine,1-cyclohexyl-N-phenyl-)

• Product name: 1H-Tetrazol-5-amine,1-cyclohexyl-N-phenyl-
• CAS No: 66907-72-0
• MF: C₁₃H₁₇N₅
• MW: 243.307581663132
• CID: 521173
• PubChem ID: 307897

1H-Tetrazol-5-amine,1-cyclohexyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazol-5-amine,1-cyclohexyl-N-phenyl-
• 1-cyclohexyl-N-phenyltetrazol-5-amine
• 66907-72-0
• 5-Anilino-1-cyclohexyltetrazole
• 1H-Tetrazol-5-amine, 1-cyclohexyl-N-phenyl-
• NSC-206218
• DTXSID50308649
• 1-Cyclohexyl-N-phenyl-1H-tetraazol-5-amine #
• MGWSFNPAEUNMKM-UHFFFAOYSA-N
• NSC206218
• 1-Cyclohexyl-5-(phenylamino)(1H)tetrazole

• Inchi： InChI=1S/C13H17N5/c1-3-7-11(8-4-1)14-13-15-16-17-18(13)12-9-5-2-6-10-12/h1,3-4,7-8,12H,2,5-6,9-10H2,(H,14,15,17)
• InChI Key： MGWSFNPAEUNMKM-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)N2C(=NN=N2)NC3=CC=CC=C3

Computed Properties

• Exact Mass: 243.14861
• Monoisotopic Mass: 243.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 412.9°C at 760 mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.688
• PSA: 55.63